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An In-depth Technical Guide to Disalicylide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of disalicylide. While its direct biological activities and mechanisms of action are not

extensively documented in publicly available literature, this guide furnishes foundational

information essential for researchers and professionals in drug development and chemical

synthesis.

Chemical and Physical Properties
Disalicylide, a cyclic diester of salicylic acid, possesses the following key identifiers and

properties.

Property Value

CAS Number 486-58-8

Molecular Formula C14H8O4

Molecular Weight 240.21 g/mol

Synonyms
6H,12H-Dibenzo[b,f][1][2]dioxocin-6,12-dione,

Salicylic acid bimolecular cyclic ester
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Experimental Protocols
Synthesis of cis-Disalicylide

A documented method for the synthesis of cis-disalicylide involves a two-step process starting

from salicylic acid.[1]

Step 1: Synthesis of 1,3-Benzodioxan-2,4-dione

Salicylic acid is reacted with phosgene in the presence of slightly less than two molar

equivalents of triethylamine.

This reaction yields 1,3-benzodioxan-2,4-dione in high yield.

Step 2: Conversion to cis-Disalicylide

The 1,3-benzodioxan-2,4-dione intermediate is treated with a trace amount of triethylamine.

This catalytic amount of triethylamine facilitates the conversion to cis-disalicylide
(dibenzo[b,f][1][2]dioxocin-6,12-dione) in almost quantitative yield.[1]

Step 1: Formation of Intermediate

Step 2: Dimerization
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Synthesis Workflow for cis-Disalicylide

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific data in peer-reviewed scientific literature

concerning the biological activities, mechanism of action, and involvement in signaling

pathways of disalicylide itself. While its precursor, salicylic acid, is a well-known non-steroidal

anti-inflammatory drug (NSAID) that primarily acts through the inhibition of cyclooxygenase

(COX) enzymes, it cannot be assumed that disalicylide possesses the same pharmacological

profile.

The biological effects of a molecule are highly dependent on its specific three-dimensional

structure and chemical properties, which differ significantly between salicylic acid and its cyclic

dimer, disalicylide. Therefore, any potential biological activity of disalicylide would require

dedicated in vitro and in vivo studies to be elucidated.

Researchers interested in the potential therapeutic applications of disalicylide would need to

undertake foundational research, including:

Screening Assays: To identify any potential biological targets.

Cell-Based Assays: To determine cytotoxic or other cellular effects.

Mechanism of Action Studies: To understand how it interacts with biological systems at a

molecular level.

Without such studies, any discussion of signaling pathways or a detailed experimental protocol

for biological evaluation would be purely speculative.

Conclusion
Disalicylide is a well-defined chemical entity with a known CAS number and molecular weight.

Its synthesis from salicylic acid has been described, providing a clear path for its preparation in

a laboratory setting. However, the scientific community has yet to extensively explore its

biological functions. This presents an open area for investigation for researchers in

pharmacology and drug discovery. Future studies are necessary to determine if disalicylide
holds any therapeutic potential and to uncover the biological processes it may modulate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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